Cas no 161117-84-6 (tert-butyl N-(2-iodophenyl)carbamate)

• Product Name: tert-butyl N-(2-iodophenyl)carbamate
• CAS No: 161117-84-6
• MF: C₁₁H₁₄INO₂
• MW: 319.138835430145
• CID: 138001
• PubChem ID: 10245369
• Update Time: 2025-05-20

tert-butyl N-(2-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(2-iodophenyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(2-iodophenyl)carbamate
• N-Boc 2-iodoaniline
• N-Boc-2-iodoaniline
• N-Boc-aniline
• N-Boc-o-iodoaniline
• N-BOC-2-IODOANILINE 97
• tert-butyl (2-iodophenyl)carbaMate
• N-Boc-2-iodoaniline 97%
• A883137
• J-522939
• 161117-84-6
• Carbamic acid, N-(2-iodophenyl)-, 1,1-dimethylethyl ester
• N-(2-Iodo-phenyl)-carbamic acid Tert-Butyl ester
• SCHEMBL718382
• N-Boc-2-iodoaniline, 97%
• DTXSID50437302
• AKOS010054462
• CS-0181208
• tert-Butyl(2-iodophenyl)carbamate
• EN300-1720414
• Carbamic acid,N-(2-iodophenyl)-,1,1-dimethylethyl ester

• MDL： MFCD07369726
• Inchi： 1S/C11H14INO2/c1-11(2,3)15-10(14)13-9-7-5-4-6-8(9)12/h4-7H,1-3H3,(H,13,14)
• InChI Key： PPYKNLRMZVGYQL-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 319.00700
• Monoisotopic Mass: 319.00693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: Yellow crystals
• Density: 1.277 g/mL at 25 °C(lit.)
• Boiling Point: 85-95 °C/0.5 mmHg(lit.)
• Flash Point: 132.964°C
• Refractive Index: n20/D 1.5690(lit.)
• PSA: 38.33000
• LogP: 3.71120
• Solubility: Not determined

tert-butyl N-(2-iodophenyl)carbamate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335-H400
• Warning Statement： P261-P273-P305+P351+P338
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-50/53
• Safety Instruction： S26; S36/37; S60; S61
• Hazardous Material Identification：
• Safety Term：S26-36/37-60-61
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(2-iodophenyl)carbamate

Professional Introduction to Compound with CAS No. 161117-84-6 and Product Name: Tert-butyl N-(2-iodophenyl)carbamate

The compound with the CAS number 161117-84-6 and the product name Tert-butyl N-(2-iodophenyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry and molecular biology. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and therapeutic development.

In the realm of medicinal chemistry, Tert-butyl N-(2-iodophenyl)carbamate stands out as a versatile intermediate that facilitates the synthesis of complex molecules. Its molecular structure, featuring a tert-butyl group and an iodophenyl moiety, makes it particularly valuable for constructing biologically active agents. The presence of the iodine atom on the phenyl ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in the development of novel pharmaceuticals, enabling the creation of molecules with enhanced pharmacological profiles.

Recent studies have highlighted the utility of Tert-butyl N-(2-iodophenyl)carbamate in the synthesis of kinase inhibitors, which are critical in targeting various forms of cancer. Kinases play a central role in cell signaling pathways, and their dysregulation is often associated with tumorigenesis. By leveraging the reactivity of the iodophenyl group, researchers have been able to develop highly selective kinase inhibitors that exhibit promising preclinical activity. For instance, derivatives of this compound have shown efficacy in inhibiting tyrosine kinases, which are overexpressed in many solid tumors. This has opened up new avenues for developing targeted therapies that can selectively disrupt aberrant signaling pathways.

Moreover, the Tert-butyl N-(2-iodophenyl)carbamate scaffold has been explored in the context of antimicrobial agents. The tert-butyl carbamate moiety contributes to the compound's stability and bioavailability, making it an attractive candidate for further derivatization. Researchers have synthesized analogs of this compound that exhibit potent activity against Gram-negative bacteria, including strains that are resistant to conventional antibiotics. The iodine atom on the phenyl ring also facilitates interactions with bacterial enzymes, leading to mechanisms of action that complement existing therapeutic strategies.

The compound's potential extends beyond oncology and antimicrobial applications. It has been investigated as a precursor for developing neuroprotective agents, which are essential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The structural features of Tert-butyl N-(2-iodophenyl)carbamate allow for modifications that can target specific neural pathways involved in these conditions. Preliminary studies suggest that derivatives of this compound can modulate neurotransmitter release and protect against oxidative stress, offering a promising therapeutic approach.

In conclusion, Tert-butyl N-(2-iodophenyl)carbamate (CAS No. 161117-84-6) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural attributes make it a valuable building block for synthesizing biologically active molecules across various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.